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Introduction
Stable isotope labeling is a powerful technique for elucidating enzymatic mechanisms, tracing

metabolic pathways, and quantifying substrate turnover. Xylose, a five-carbon aldose sugar, is

a key component of hemicellulose and plays a significant role in various biological processes.

The use of D-xylose labeled with oxygen-18 (Xylose-18O) in enzymatic assays provides an

effective method for tracking the fate of oxygen atoms during catalysis. This is particularly

valuable for studying the mechanisms of isomerases, glycosyltransferases, and hydrolases that

utilize xylose or its derivatives as substrates. These application notes provide detailed protocols

for conducting enzymatic assays with Xylose-18O and analyzing the results using mass

spectrometry.

Key Applications
Elucidation of Enzyme Mechanisms: Tracking the incorporation or transfer of the 18O label

from Xylose-18O can help determine the catalytic mechanism of enzymes such as xylose

isomerase, including the identification of bond cleavage and formation steps.

Metabolic Flux Analysis: In microbial or cellular systems, stable isotope tracing with 13C- and

potentially 18O-labeled xylose can be used to follow its metabolic fate through pathways like

the pentose phosphate pathway.[1]
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Substrate Specificity and Activity of Glycosyltransferases: Xylose-18O can be used in the

synthesis of UDP-Xylose-18O, a donor substrate for xylosyltransferases, to study the

transfer of xylose to acceptor molecules.

Featured Enzymes and Protocols
This document outlines protocols for two key classes of enzymes that can be studied using

Xylose-18O:

D-Xylose Isomerase: Catalyzes the reversible isomerization of D-xylose to D-xylulose.

β-Xylosidase: A glycoside hydrolase that cleaves terminal β-D-xylose residues from

xylooligosaccharides.

Protocol 1: Mechanistic Analysis of D-Xylose
Isomerase using Xylose-18O
This protocol describes an in vitro assay to investigate the mechanism of D-xylose isomerase

by monitoring the incorporation of 18O from the solvent (H218O) into xylose, or by using [1-

18O] or [2-18O]D-xylose to trace the oxygen atom during isomerization.

Experimental Workflow for Xylose Isomerase Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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